Cas no 1044140-07-9 (1-(4-methoxyphenyl)-6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 1-(4-methoxyphenyl)-6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 1044140-07-9
• MF: C₁₂H₁₀N₄O₂S
• MW: 274.298400402069
• CID: 2145658
• Update Time: 2025-05-16

1-(4-methoxyphenyl)-6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-mercapto-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• 6-mercapto-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• CID 135984488
• 6-Mercapto-1-(4-methoxy-phenyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5,6,7-tetrahydro-1-(4-methoxyphenyl)-6-thioxo-
• 1-(4-methoxyphenyl)-6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

• Inchi： 1S/C12H10N4O2S/c1-18-8-4-2-7(3-5-8)16-10-9(6-13-16)11(17)15-12(19)14-10/h2-6H,1H3,(H2,14,15,17,19)
• InChI Key： YCSMHHTTZAJIOL-UHFFFAOYSA-N
• SMILES： S=C1NC(C2C=NN(C3C=CC(=CC=3)OC)C=2N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 384
• Topological Polar Surface Area: 100

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 7.99±0.20(Predicted)

Additional information on 1-(4-methoxyphenyl)-6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

1-(4-Methoxyphenyl)-6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

The compound 1-(4-methoxyphenyl)-6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 1044140-07-9) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyrazolo[3,4-d]pyrimidinones, which are known for their unique structural features and diverse biological activities. The molecule incorporates a sulfanyl group at the 6-position and a methoxyphenyl substituent at the 1-position, contributing to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidinones in drug discovery due to their ability to modulate various cellular pathways. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that analogs of this compound exhibit potent anti-inflammatory and anti-tumor activities. The presence of the sulfanyl group in CAS No. 1044140-07-9 enhances its ability to act as a radical scavenger, making it a promising candidate for antioxidant therapies. Additionally, the methoxyphenyl substituent contributes to improved solubility and bioavailability, which are critical factors in drug design.

The synthesis of 1-(4-methoxyphenyl)-6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. For example, a study in *Organic Process Research & Development* reported a novel method for synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction times while maintaining product quality.

In terms of applications, CAS No. 1044140-07-9 has shown potential in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways; therefore, their inhibition can lead to therapeutic benefits in diseases such as cancer and neurodegenerative disorders. Preclinical studies have indicated that this compound selectively inhibits certain kinases without causing significant off-target effects, which is a major advantage in drug development.

Furthermore, the compound's structural versatility allows for further modification to enhance its efficacy. For instance, researchers have explored the addition of other functional groups to improve its pharmacokinetic properties. A recent paper in *Bioorganic & Medicinal Chemistry Letters* described how introducing a cyano group at specific positions increased the compound's binding affinity to target proteins.

In conclusion, 1-(4-methoxyphenyl)-6-sulfanyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 1044140-07-9) represents a cutting-edge molecule with immense potential in therapeutic applications. Its unique structure and functional groups make it an ideal candidate for further research and development in the pharmaceutical industry.